N-(2-(5-fluoro-2-methoxyphenylsulfonamido)ethyl)-4-propionamidobenzamide

• IUPAC Name: N-[2-[(5-fluoro-2-methoxyphenyl)sulfonylamino]ethyl]-4-(propanoylamino)benzamide
• InChI: InChI=1S/C19H22FN3O5S/c1-3-18(24)23-15-7-4-13(5-8-15)19(25)21-10-11-22-29(26,27)17-12-14(20)6-9-16(17)28-2/h4-9,12,22H,3,10-11H2,1-2H3,(H,21,25)(H,23,24)
• InChI Key: YIYVXSMDRILXII-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NCCNS(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C19H22FN3O5S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1091399-66-4

Description

N-(2-(5-fluoro-2-methoxyphenylsulfonamido)ethyl)-4-propionamidobenzamide, also known as FMePAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMePAB belongs to the class of sulfonamide compounds and has been found to exhibit promising pharmacological properties that make it a suitable candidate for further investigation.

Scientific Research Applications

Molecular Structure Studies

Studies on compounds with similar structures, such as glibenclamide, have focused on understanding their solid-state structures using NMR spectroscopy and theoretical calculations. These insights are crucial for drug design and development, especially for antidiabetic medications (Sanz, Claramunt, Alkorta, Sánchez‐Sanz, & Elguero, 2012).

Pharmacokinetics and Metabolism

Research on the transformation and excretion of drugs like metoclopramide in biological systems reveals the importance of understanding how compounds are metabolized and excreted in animals, which is critical for drug safety and efficacy (Arita, Hori, Ito, Ichikawa, & Uesugi, 1970).

Neurotransmitter Receptor Studies

Compounds structurally related to N-(2-(5-fluoro-2-methoxyphenylsulfonamido)ethyl)-4-propionamidobenzamide have been utilized in studying neurotransmitter receptors, such as the 5-HT(1A) receptors. These studies involve using radiolabeled antagonists for positron emission tomography (PET) imaging to understand the role of serotonin in neurological disorders (Plenevaux et al., 2000).

Radiosynthesis for Imaging

The development of radioiodinated ligands for serotonin-5HT2-receptors, based on compounds with methoxybenzamide structures, demonstrates their potential in creating tracers for gamma-emission tomography, contributing to the diagnosis and research of psychiatric and neurological disorders (Mertens et al., 1994).

Receptor Imaging in Cancer

The use of iodobenzamide derivatives, such as N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide, in imaging primary breast tumors showcases the application of such compounds in visualizing sigma receptors overexpressed on cancer cells, offering a noninvasive method to assess tumor proliferation (Caveliers, Everaert, John, Lahoutte, & Bossuyt, 2002).